Cas no 1202161-11-2 (4-cyclopropyl-2-methylaniline)

• Product Name: 4-cyclopropyl-2-methylaniline
• CAS No: 1202161-11-2
• Molecular Formula: C₁₀H₁₃N
• Molecular Weight: 147.216922521591
• MDL: MFCD14585544
• CID: 4577080
• PubChem ID: 62489978

4-cyclopropyl-2-methylaniline Properties

Names and Identifiers

• 4-cyclopropyl-2-methylaniline
• 2-Methyl-4-cyclopropylaniline
• SY199714
• 1202161-11-2
• EN300-203700
• SCHEMBL19062075
• AKOS011778992
• MFCD14585544
• AC8750

• MDL： MFCD14585544
• InChIKey： LPZKXYJNQSIDLU-UHFFFAOYSA-N
• Inchi： 1S/C10H13N/c1-7-6-9(8-2-3-8)4-5-10(7)11/h4-6,8H,2-3,11H2,1H3
• SMILES： NC1C=CC(=CC=1C)C1CC1

Computed Properties

• Exact Mass: 147.104799419g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 147.104799419g/mol
• Heavy Atom Count: 11
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 267.0±19.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 124.0±16.8 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes